tert-Butyl ((1R,3R)-3-aminocyclohexyl)carbamate

• IUPAC Name: tert-butyl N-[(1R,3R)-3-aminocyclohexyl]carbamate
• InChI: InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-8(12)7-9/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9-/m1/s1
• InChI Key: OBSACSBMTRJNPH-RKDXNWHRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCC(C1)N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CCC[C@H](C1)N
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• CAS RN: 609788-04-7

Description

Tert-butyl ((1R,3R)-3-aminocyclopentyl)carbamate belongs to carboxylic acid ester derivatives, which can be used as pharmaceutical intermediates and used in medical experimental research. The molecular formula is C10H20N2O2.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-5-4-7(11)6-8/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8-/m1/s1. This indicates the specific arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

The molecular weight of the compound is 200.28. It is a solid at room temperature and should be stored in a dark place, sealed in dry conditions, at 2-8°C.

Scientific Research Applications

Environmental Remediation and Analysis

Decomposition of Methyl Tert-Butyl Ether : Tert-butyl compounds, such as Methyl tert-butyl ether (MTBE), have been studied for their environmental impact and methods for decomposition. One study discusses the use of cold plasma reactors to decompose MTBE, an oxygenate and octane enhancer in gasoline, highlighting the application of radio frequency (RF) plasma technology in environmental remediation (Hsieh et al., 2011).

Chemical Synthesis and Industrial Applications

Synthetic Phenolic Antioxidants : Research on synthetic phenolic antioxidants, including tert-butyl-based compounds like 2,6-di-tert-butyl-4-methylphenol (BHT), has explored their widespread use in industrial and commercial products. The environmental occurrence, human exposure, and toxicity of these compounds have been extensively reviewed, underlining the chemical's relevance in product shelf life extension and oxidative reaction prevention (Liu & Mabury, 2020).

Bioseparation Processes : The application of tert-butyl compounds in non-chromatographic bioseparation processes, such as three-phase partitioning (TPP), offers a rapid, green, and economical method for separating bioactive molecules from natural sources. This review emphasizes the versatility of TPP in the separation and purification of proteins, enzymes, plant oils, polysaccharides, and small molecule organic compounds, demonstrating the utility of tert-butyl compounds in enhancing the efficiency of these processes (Yan et al., 2018).

Advanced Materials and Membrane Technology

Purification of Fuel Oxygenates : The application of polymer membranes for the purification of fuel additives, such as the separation of methanol/Methyl Tert-butyl Ether (MTBE), showcases the role of tert-butyl compounds in improving fuel performance and reducing emissions. This review highlights the efficiency of various polymer membranes in the selective separation of azeotropic mixtures, pointing to advancements in material science and chemical engineering for environmental sustainability (Pulyalina et al., 2020).

Safety and Hazards

The compound is classified as having acute toxicity (Category 4, Dermal) and can cause eye irritation (Category 2). It is harmful in contact with skin and causes serious eye irritation. Safety measures include wearing protective clothing and washing thoroughly after handling.

Mechanism of Action

Target of Action

Tert-Butyl ((1R,3R)-3-aminocyclohexyl)carbamate is a complex organic compound that belongs to the class of carboxylic acid ester derivatives Similar compounds are often used as pharmaceutical intermediates in the synthesis of various drugs .

Mode of Action

It’s known that similar carbamate compounds often act by interacting with their targets and inducing chemical transformations .

Biochemical Pathways

It’s known that similar carbamate compounds can be involved in various biosynthetic and biodegradation pathways .

Pharmacokinetics

The compound’s predicted boiling point is 3042±310 °C, and its predicted density is 104±01 g/cm3 . These properties may influence its bioavailability and pharmacokinetics.

Result of Action

Similar carbamate compounds are often used in the synthesis of various pharmaceuticals, suggesting they may have diverse effects depending on the specific context .

Action Environment

The action, efficacy, and stability of Tert-Butyl ((1R,3R)-3-aminocyclohexyl)carbamate can be influenced by various environmental factors. For instance, the compound’s storage temperature is recommended to be 2-8°C, and it should be protected from light . These conditions can help maintain the compound’s stability and efficacy.